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Compound of Interest

Compound Name: Triethyl 2-phosphonobutyrate

Cat. No.: B091414 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and

disposal of Triethyl 2-phosphonobutyrate (CAS RN: 17145-91-4). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Concerns & Personal Protective
Equipment (PPE)
Triethyl 2-phosphonobutyrate is classified as a warning-level hazard, causing skin and

serious eye irritation, and may cause respiratory irritation.[1][2][3] It is imperative to use

appropriate personal protective equipment (PPE) to prevent exposure.

Required Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or a face shield that meets NIOSH

(US) or EN 166 (EU) standards.[4]

Skin Protection:

Gloves: Wear chemically impervious gloves, such as nitrile or PVC, of elbow length.[5]
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Protective Clothing: A lab coat or chemical-resistant coveralls are necessary to prevent

skin contact.[5][6] For tasks with a high risk of splashing, a waterproof apron should be

worn over coveralls.[5]

Respiratory Protection: In areas with inadequate ventilation or when vapors may be present,

use a NIOSH-approved respirator with an appropriate filter, such as a type ABEK (EN14387)

respirator filter.[1] A dust mask (type N95) may also be suitable in certain situations.[2]

Footwear: Closed-toe shoes are mandatory. For extensive handling or spill cleanup,

chemical-resistant shoe covers are recommended.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for Triethyl 2-phosphonobutyrate for

easy reference.

Property Value Source

Molecular Formula C10H21O5P [1][7]

Molecular Weight 252.24 g/mol [1][3][7]

Boiling Point 152-154 °C at 14 mmHg [1][2]

Density 1.064 g/mL at 25 °C [1][2]

Flash Point 113 °C (235.4 °F) - closed cup [1][2]

Refractive Index n20/D 1.432 [1][2]

Operational and Disposal Plans
Handling and Storage Procedures
Handling:

Ventilation: Always handle Triethyl 2-phosphonobutyrate in a well-ventilated area,

preferably within a chemical fume hood.[8]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing. Do not breathe vapors or mists.[4][8]

Grounding: To prevent static discharge, ground and bond containers and receiving

equipment, especially when transferring large quantities.[4][9] Use only non-sparking tools.

[4][9]

Hygiene: Wash hands thoroughly after handling the chemical.[8] Do not eat, drink, or smoke

in the work area.[10]

Storage:

Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[4][8]

Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and

halogens.[9]

Flammability: This is a combustible liquid; store in an area designated for flammable

materials, away from heat, sparks, and open flames.[1][4][9]

Chemical Spill Response Workflow
In the event of a spill, follow the procedural workflow outlined below. This workflow is designed

for minor laboratory spills that can be managed by trained personnel. For major spills, evacuate

the area and contact emergency services.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Disposal & Reporting

Alert Personnel & Supervisor

Evacuate Immediate Area

Assess Spill Size & RiskControl Ignition Sources

Attend to Contaminated Individuals Consult Safety Data Sheet (SDS)

Contain Spill with Absorbent MaterialDon Appropriate PPE

Absorb the Spilled Liquid

Package Waste in a Labeled, Sealed ContainerCollect Contaminated Material with Non-Sparking Tools

Decontaminate Spill Area Dispose of as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Triethyl 2-phosphonobutyrate.
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First Aid Measures
Immediate medical attention is crucial in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do.[11] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes immediately.[8] Flush the affected

skin with large amounts of water for at least 15 minutes.[8] Get medical aid if irritation

develops or persists.[8]

Inhalation: Move the victim to fresh air immediately.[8] If breathing is difficult, provide oxygen.

If the victim is not breathing, give artificial respiration.[8] Seek medical attention.

Ingestion: Do NOT induce vomiting.[4] If the victim is conscious and alert, give 2-4 cupfuls of

water or milk.[8] Never give anything by mouth to an unconscious person.[8] Call a physician

or poison control center immediately.

Disposal Plan
All waste materials, including contaminated absorbents, PPE, and empty containers, must be

treated as hazardous waste.

Collection: Collect spill cleanup materials in a suitable, closed, and properly labeled

container to await disposal.[9][12][13]

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations.[4][9] Do not dispose of it in the sewer system.[14] Contact a

licensed professional waste disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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